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Compound of Interest

Potassium ascorbyl tocophery!
Compound Name:
phosphate

Cat. No.: B1505944

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Genesis of a Hybrid Antioxidant

The development of Potassium Ascorbyl Tocopheryl Phosphate (PATP) stems from a
foundational understanding of the synergistic relationship between two powerhouse
antioxidants: Vitamin C (L-ascorbic acid) and Vitamin E (a-tocopherol). While Vitamin E is a
potent lipid-soluble antioxidant that protects cell membranes from lipid peroxidation, it is
consumed in the process. Vitamin C, a water-soluble antioxidant, can regenerate the oxidized
Vitamin E, restoring its antioxidant capacity. This synergistic interplay provides a more robust
defense against oxidative stress.

However, the inherent instability of both L-ascorbic acid and a-tocopherol in cosmetic
formulations, particularly their susceptibility to oxidation upon exposure to air and light, has
long posed a challenge for formulators. This led to the exploration of more stable derivatives.
PATP was engineered as a solution, a unique molecule that covalently links ascorbic acid and
tocopherol through a phosphate bridge. This structure not only enhances stability in aqueous
solutions but also delivers both vitamins to the skin in a single, bioavailable entity.[1][2][3] As a
salt, the potassium counter-ion further ensures its water-solubility.

This technical guide provides a comprehensive overview of the discovery, synthesis, and
biological activity of Potassium Ascorbyl Tocopheryl Phosphate, offering valuable insights
for researchers and professionals in the field of dermatology and drug development.
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Chemical and Physical Properties

Potassium Ascorbyl Tocopheryl Phosphate is the potassium salt of a phosphate diester of
ascorbic acid and tocopherol. Its chemical structure combines the active cores of both vitamins.

Property Value Source

potassium;[(2R)-2-[(1S)-1,2-
dihydroxyethyl]-3-hydroxy-5-
0x0-2H-furan-4-yl]
[(2R)-2,5,7,8-tetramethyl-2-

IUPAC Name PubChem
[(4R,8R)-4,8,12-
trimethyltridecyl]-3,4-
dihydrochromen-6-yl]

phosphate
CAS Number 127061-56-7 PubChem
Molecular Formula Css5Hs6KO10P PubChem
Molecular Weight 706.9 g/mol PubChem

Off-white to beige powder

Appearance (inferred from related Inferred
compounds)
Solubility Water-soluble [11[3]

Synthesis and Manufacturing

While specific, proprietary synthesis protocols for Potassium Ascorbyl Tocopheryl
Phosphate are not publicly detailed, a plausible synthetic route can be inferred from patent
literature for related phosphorylated vitamin derivatives. The synthesis is a multi-step process
that involves the protection of reactive groups, phosphorylation, and subsequent deprotection
and salt formation.

Inferred Synthesis Protocol

Step 1: Protection of Ascorbic Acid
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The hydroxyl groups at the 5- and 6-positions of L-ascorbic acid are protected, for example, by
forming an isopropylidene ketal, to prevent their reaction during phosphorylation.

Step 2: Phosphorylation

The protected L-ascorbic acid is reacted with a phosphorylating agent, such as phosphorus
oxychloride (POCIs), in the presence of a base (e.g., pyridine) to form a phosphorochloridate
intermediate. This intermediate is then reacted with a-tocopherol to form the protected
phosphate diester.

Step 3: Deprotection and Hydrolysis

The protecting group on the ascorbic acid moiety is removed under acidic conditions. The
resulting diester is then hydrolyzed to yield the free ascorbyl tocopheryl phosphate.

Step 4: Salt Formation and Purification

The ascorbyl tocopheryl phosphate is neutralized with a potassium base, such as potassium
hydroxide (KOH), to form the potassium salt. The final product is then purified through
techniques like recrystallization or chromatography to yield Potassium Ascorbyl Tocopheryl
Phosphate.
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Inferred Synthesis Workflow
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Inferred MAPK Signaling Pathway Modulation
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Inferred NF-kB Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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